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Introduction
4-Methylbenzyl alcohol, identified by the CAS number 589-18-4, is an aromatic organic

compound with significant utility across the chemical, pharmaceutical, and fragrance industries.

[1] Also known by synonyms such as p-tolylmethanol, (4-methylphenyl)methanol, and p-toluyl

alcohol, it is structurally characterized by a hydroxymethyl group attached to a p-tolyl (4-

methylphenyl) moiety.[1][2] This white crystalline solid serves as a versatile building block and

intermediate in the synthesis of a wide range of complex molecules, including active

pharmaceutical ingredients (APIs) like Lidocaine.[1][3] Its applications also extend to the

formulation of fragrances, flavors, polymers, and dyes.[4][5][6] This guide provides a

comprehensive technical overview of its properties, synthesis, chemical reactivity, biological

significance, and experimental protocols relevant to a scientific audience.

Physicochemical and Spectroscopic Data
The fundamental properties of 4-methylbenzyl alcohol are crucial for its application in

controlled chemical processes. It presents as a white crystalline powder or needles at room

temperature.[1][4] It is soluble in common organic solvents like methanol, ethanol, and ether,

but shows only slight solubility in water.[4][7]

Table 1: Physicochemical Properties of 4-Methylbenzyl Alcohol
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Property Value Source(s)

CAS Number 589-18-4 [1][2][4]

Molecular Formula C₈H₁₀O [1][2][4]

Molecular Weight 122.16 g/mol [1][2][4]

Appearance
White crystalline

powder/needles
[1][4]

Melting Point 59-61 °C [1][4]

Boiling Point 217-218.4 °C at 760 mmHg [1][4][8]

Density ~1.0 g/cm³ [1][9]

Flash Point 105 °C [1][10]

Water Solubility 7,710 mg/L at 25 °C [8]

logP (Octanol/Water) 1.50 - 1.6 [1][2]

| Polar Surface Area | 20.23 Å² |[1][11] |

Table 2: Spectroscopic Data Summary for 4-Methylbenzyl Alcohol
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Technique Key Features and Shifts Source(s)

¹H NMR

Chemical shifts reported in
CDCl₃. Key peaks
correspond to methyl
(CH₃), methylene (CH₂),
and aromatic protons.

[12][13]

¹³C NMR

Chemical shifts reported in

CDCl₃. Key peaks correspond

to methyl, methylene, and four

distinct aromatic carbons.

[2][12]

IR Spectroscopy

Data available from NIST,

showing characteristic peaks

for O-H and C-O stretching

and aromatic C-H bending.

[14]

| Mass Spectrometry | Electron ionization mass spectrum available, showing molecular ion

peak and fragmentation pattern. |[14] |

Synthesis and Key Reactions
4-Methylbenzyl alcohol is primarily synthesized through the reduction of p-tolualdehyde or p-

methylbenzoic acid. Its hydroxyl group and aromatic ring are sites for various chemical

transformations, including oxidation and esterification.
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Diagram 1: Synthesis and Key Reactions of 4-Methylbenzyl Alcohol.

Experimental Protocol: Synthesis via Reduction
This protocol details the synthesis of 4-methylbenzyl alcohol from p-tolualdehyde using

sodium borohydride, a common and effective laboratory method.[15]

Objective: To synthesize 4-methylbenzyl alcohol by reducing p-tolualdehyde.

Materials:

p-Tolualdehyde (1 mmol)

Sodium borohydride (NaBH₄) (2 mmol)

Methanol (15 mL)

Standard laboratory glassware (round-bottom flask, magnetic stirrer)

Work-up reagents (water, organic solvent for extraction, drying agent)

Procedure:
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Dissolve p-tolualdehyde (1 mmol) in methanol (15 mL) in a round-bottom flask equipped with

a magnetic stir bar.

Stir the solution at room temperature (approx. 20 °C).

Carefully add sodium borohydride (2 mmol) to the solution in portions.

Continue stirring the reaction mixture at room temperature for 1 hour.

Monitor the reaction to completion using an appropriate method (e.g., Thin Layer

Chromatography).

Upon completion, perform a standard aqueous work-up to quench the excess reagent and

extract the product.

Isolate and purify the final product, 4-methylbenzyl alcohol. The reaction typically proceeds

with a quantitative yield.[15]

Experimental Protocol: Palladium-Mediated Oxidation
This protocol describes the oxidation of 4-methylbenzyl alcohol to 4-methylbenzaldehyde

using a palladium catalyst.[16]

Objective: To oxidize 4-methylbenzyl alcohol to 4-methylbenzaldehyde.

Materials:

4-Methylbenzyl alcohol (30 mg, 0.25 mmol)

Palladium(II) acetate (Pd(OAc)₂) (6.1 mg, 0.03 mmol)

Triethylamine (Et₃N) (3.5 µL, 0.03 mmol)

Tetrahydrofuran (THF) (5 mL)

NMR tube and deuterated solvent for analysis

Procedure:
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Combine 4-methylbenzyl alcohol (30 mg), Pd(OAc)₂ (6.1 mg), and Et₃N (3.5 µL) in a

reaction vessel.

Add tetrahydrofuran (5 mL) to dissolve the reagents.

Stir the solution at room temperature (20 °C) for 16-24 hours.

Take samples periodically for monitoring (e.g., after 7, 14, 16, and 24 hours).

For analysis, concentrate a sample to dryness under vacuum.

Analyze the resulting crude mixture by ¹H NMR to determine the conversion percentage by

integrating the methyl signals of the starting material and the aldehyde product.[16]

Applications in Research and Drug Development
The utility of 4-methylbenzyl alcohol spans several high-value sectors, primarily driven by its

role as a versatile chemical intermediate.

4-Methylbenzyl Alcohol
(CAS 589-18-4)

Pharmaceutical Synthesis Fragrances & Flavors Polymer Production Laboratory Reagent

Intermediate for
Lidocaine HCl

Other APIs
Precursor for

Polycarbonates
Dye Synthesis

Click to download full resolution via product page

Diagram 2: Key Industrial Applications of 4-Methylbenzyl Alcohol.

Pharmaceutical Intermediate: One of its most critical roles is as an intermediate in the

synthesis of Lidocaine hydrochloride, a widely used local anesthetic.[1][3] Its specific
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molecular structure is essential for building the final API. It is also used in the development of

other drug compounds.[1]

Fragrances and Flavors: The compound possesses a mild, floral aroma, making it a valuable

ingredient in perfumes, cosmetics, and food flavorings.[5][11]

Polymer Chemistry: It serves as a raw material for the preparation of certain polycarbonates

and resins, contributing to the performance and durability of these materials.[4][5]

Organic Synthesis: In a laboratory setting, it is a common starting material or reagent for

producing other chemicals, such as 4-methylbenzaldehyde and various esters.[6][7]

Biological Activity and Metabolism
While 4-methylbenzyl alcohol is primarily used in chemical synthesis, its interactions with

biological systems are relevant for toxicology, drug metabolism, and environmental science.

Toxicology Profile
The compound is classified as a skin and eye irritant.[17][18] Acute toxicity data is summarized

below.

Table 3: Acute Toxicological Data for 4-Methylbenzyl Alcohol

Test Species Route Value (LD₅₀) Source(s)

Acute Toxicity Rat Oral 3900 mg/kg [18][19]

Acute Toxicity Mouse Oral 1400 mg/kg [9]

| Acute Toxicity | Rabbit | Dermal | >5 g/kg |[9][19] |

Metabolic Pathways
4-Methylbenzyl alcohol is a known xenobiotic metabolite, and its biotransformation has been

studied, particularly in microorganisms.[2] In Pseudomonas putida, it is metabolized via an

oxidative pathway that serves as a model for the environmental breakdown of aromatic

compounds.
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Diagram 3: Metabolic Pathway in Pseudomonas putida CSV86.
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Studies on Pseudomonas putida CSV86 indicate that the metabolism of benzyl alcohol

derivatives proceeds through oxidation to the corresponding aldehyde and then to the

carboxylic acid (benzoate).[20] This aromatic acid subsequently induces a lower regulon that

funnels the metabolite into the catechol ortho-cleavage pathway for complete degradation.[20]

In mammals, 4-methylbenzyl alcohol is a known pulmonary metabolite of p-xylene.[2] While

direct interactions with specific mammalian signaling pathways are not well-documented,

structurally related compounds are known to modulate pathways like PI3K/Akt, suggesting a

potential area for future investigation.[21]

Conclusion
4-Methylbenzyl alcohol (CAS 589-18-4) is a compound of significant industrial and scientific

importance. Its well-defined physicochemical properties, straightforward synthesis, and

versatile reactivity make it an indispensable intermediate in pharmaceuticals, fragrances, and

materials science. For researchers and drug development professionals, a thorough

understanding of its chemical behavior, biological profile, and associated experimental

methodologies is essential for leveraging its full potential in creating novel products and

advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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